Cas no 97581-08-3 (2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI))

97581-08-3 structure
Product name:2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI)
2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI)
- (2-formyl-7-methoxy-6-methyl-5,8-dioxo-1H-isoquinolin-1-yl)methyl (Z)-2-methylbut-2-enoate
- N-formyl-1,2-dihydrorenierone
- InChI=1/C18H19NO6/c1-5-10(2)18(23)25-8-13-14-12(6-7-19(13)9-20)15(21)11(3)17(24-4)16(14)22/h5-7,9,13H,8H2,1-4H3/b10-5-
- VRZJVUPPQWDFAC-YHYXMXQVSA-
- 97581-08-3
- CHEMBL2177348
- BDBM50398328
- 2-Butenoic acid, 2-methyl-, (2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl ester, (Z)-
- FDHR
-
- Inchi: InChI=1S/C18H19NO6/c1-5-10(2)18(23)25-8-13-14-12(6-7-19(13)9-20)15(21)11(3)17(24-4)16(14)22/h5-7,9,13H,8H2,1-4H3/b10-5-
- InChI Key: VRZJVUPPQWDFAC-YHYXMXQVSA-N
- SMILES: CC=C(C)C(=O)OCC1C2=C(C=CN1C=O)C(=O)C(=C(C2=O)OC)C
Computed Properties
- Exact Mass: 345.121237
- Monoisotopic Mass: 345.121237
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 3
- Topological Polar Surface Area: 90
- XLogP3: 1.2
- Surface Charge: 0
Experimental Properties
- Density: 1.29
- Boiling Point: 547.6°Cat760mmHg
- Flash Point: 285°C
- Refractive Index: 1.571
2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI) Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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